Cas no 4447-21-6 (1,3-HEXADIYNE)
1,3-HEXADIYNE structure
Product Name:1,3-HEXADIYNE
1,3-HEXADIYNE Chemical and Physical Properties
Names and Identifiers
-
- 1,3-HEXADIYNE
- hexa-1,3-diyne
- Aethyl-diacetylen
- Ethylbiacetylen
- Ethyldiacetylene
- Hexa-1,3-diin
- Hexin-(1)-in-(3)
- Hexadiyne
- AKOJBFZCIRFXBA-UHFFFAOYSA-N
- 8-Methyl-2-pyridin-4-ylquinoline-4-carboxylicacid
- DTXSID10196185
- AKOS006237142
- FT-0690879
- 4447-21-6
-
- Inchi： 1S/C6H6/c1-3-5-6-4-2/h1H,4H2,2H3
- InChI Key： AKOJBFZCIRFXBA-UHFFFAOYSA-N
- SMILES： C(C#CC#C)C
Computed Properties
- Exact Mass: 78.04700
- Monoisotopic Mass: 78.04695
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 1.7
Experimental Properties
- Density: 0.8130 (estimate)
- Melting Point: 30.9°C (estimate)
- Boiling Point: 90.86°C (estimate)
- Flash Point: °C
- Refractive Index: 1.4350 (estimate)
- PSA: 0.00000
- LogP: 1.03300
1,3-HEXADIYNE Customs Data
- HS CODE：2901299090
- Customs Data：
China Customs Code:
2901299090Overview:
2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
1,3-HEXADIYNE Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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